Cas no 904824-91-5 (2-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: 2-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 904824-91-5
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6026108
• PubChem ID: 16030247
• Update Time: 2025-11-06

2-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• Benzamide, 2-methyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-
• 904824-91-5
• 2-methyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
• CHEMBL1893671
• HMS3517J18
• 2-methyl-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• G746-0001
• CCG-97395
• NCGC00133611-01
• AKOS021769682
• 2-methyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
• HMS1895B21
• F2073-0006

• Inchi： 1S/C17H15N3O2/c1-11-7-3-4-8-13(11)16(21)19-15-12(2)18-14-9-5-6-10-20(14)17(15)22/h3-10H,1-2H3,(H,19,21)
• InChI Key： RLVWLSCUJXFCIB-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC=CC2=NC=1C)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 9.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

2-Methyl-N-{2-Methyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide: A Comprehensive Overview

2-Methyl-N-{2-Methyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide, also known by its CAS registry number 904824-91-5, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a pyrido[1,2-a]pyrimidine core, which is a heterocyclic aromatic system with two nitrogen atoms. This core is further substituted with a methyl group at position 2 and an oxo group at position 4, contributing to its stability and reactivity. The benzamide moiety attached to the pyrido[1,2-a]pyrimidine ring introduces additional functional groups that enhance the compound's versatility in chemical reactions.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. Its ability to participate in various nucleophilic and electrophilic reactions makes it a valuable intermediate in organic synthesis. Researchers have explored its use in the development of kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders.

In terms of synthesis, the preparation of 2-Methyl-N-{2-Methyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide involves a multi-step process that typically begins with the formation of the pyrido[1,2-a]pyrimidine ring system. This is followed by functionalization steps to introduce the methyl and benzamide groups. The optimization of reaction conditions has been a focus of recent research to improve yield and purity, ensuring scalability for industrial applications.

The compound's stability under various chemical and thermal conditions has been thoroughly investigated. These studies have revealed that it exhibits excellent thermal stability up to 300°C, making it suitable for high-temperature applications in materials science. Additionally, its resistance to hydrolysis under physiological conditions suggests potential use in drug delivery systems.

From an analytical standpoint, the characterization of this compound has been performed using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational properties.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain protein kinases. This finding aligns with its structural features, which suggest potential interactions with key enzymatic sites. However, further studies are required to fully elucidate its pharmacokinetic properties and toxicity profile.

The environmental impact of this compound has also been considered in recent research. Studies indicate that it degrades slowly under natural conditions, raising concerns about its long-term persistence in ecosystems. Efforts are underway to develop more sustainable synthesis methods that minimize environmental footprint.

In conclusion, 2-Methyl-N-{2-Methyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and potential for further functionalization make it a valuable asset in both academic research and industrial development.